Cas no 21650-05-5 (Valine,N-[N-(2-quinoxalinylcarbonyl)-L-alanyl]-, L- (8CI))
![Valine,N-[N-(2-quinoxalinylcarbonyl)-L-alanyl]-, L- (8CI) structure](https://www.kuujia.com/scimg/cas/21650-05-5x300.png)
21650-05-5 structure
Product Name:Valine,N-[N-(2-quinoxalinylcarbonyl)-L-alanyl]-, L- (8CI)
CAS No:21650-05-5
Molecular Formula:C17H20N4O4
Molecular Weight:344.3651
CID:290419
PubChem ID:270071
Valine,N-[N-(2-quinoxalinylcarbonyl)-L-alanyl]-, L- (8CI) Properties
Names and Identifiers
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- Valine,N-[N-(2-quinoxalinylcarbonyl)-L-alanyl]-, L- (8CI)
- NSC-112188
- 21650-05-5
- N-(1-Hydroxy-2-{[hydroxy(quinoxalin-2-yl)methylidene]amino}propylidene)valine
- NSC112188
- DTXSID90944242
-
- InChIKey: QYRGRNBTQLNQON-UHFFFAOYSA-N
- Inchi: InChI=1S/C17H20N4O4/c1-9(2)14(17(24)25)21-15(22)10(3)19-16(23)13-8-18-11-6-4-5-7-12(11)20-13/h4-10,14H,1-3H3,(H,19,23)(H,21,22)(H,24,25)
- SMILES: CC(C(NC(C(NC(C1C=NC2=CC=CC=C2N=1)=O)C)=O)C(=O)O)C
Computed Properties
- Exact Mass: 344.1486
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 6
- Monoisotopic Mass: 344.148
- Heavy Atom Count: 25
- Complexity: 511
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.5
- Topological Polar Surface Area: 121Ų
Experimental Properties
- PSA: 121.28
- Refractive Index: 1.598
- Boiling Point: 693.7°Cat760mmHg
- Flash Point: 373.4°C
- Density: 1.286
Valine,N-[N-(2-quinoxalinylcarbonyl)-L-alanyl]-, L- (8CI) Related Literature
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Teng Ma,Huibo Li,Jian-Gong Ma,Peng Cheng Dalton Trans., 2020,49, 17121-17129
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3. Back cover
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Audrey T. Gallagher,Margaret L. Kelty,Jesse G. Park,John S. Anderson,Jarad A. Mason,James P. S. Walsh,Shenell L. Collins,T. David Harris Inorg. Chem. Front., 2016,3, 536-540
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Ya-Nan Li,Li-Hua Huo,Yi-Zhe Yu,Fa-Yuan Ge,Zhao-Peng Deng,Zhi-Biao Zhu,Shan Gao RSC Adv., 2014,4, 64802-64815
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Krzysztof Greda,Piotr Jamroz,Pawel Pohl J. Anal. At. Spectrom., 2014,29, 893-902
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7. Back cover
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Kitae Kim,Andrea Centrone,T. Alan Hatton,Allan S. Myerson CrystEngComm, 2011,13, 1127-1131
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Anqi Ji,Shuyang Zhang,Samarthya Bhagia,Chang Geun Yoo RSC Adv., 2020,10, 21698-21723
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Eun Hye Jeong,Ji Hyun Ryu,Hansaem Jeong,Bora Jang,Ho Yeon Lee,Seonki Hong,Haeshin Lee,Hyukjin Lee Chem. Commun., 2014,50, 13616-13616
21650-05-5 (Valine,N-[N-(2-quinoxalinylcarbonyl)-L-alanyl]-, L- (8CI)) Related Products
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